1-(3-chlorophenyl)-N-(2-oxoindolin-5-yl)methanesulfonamide

• IUPAC Name: 1-(3-chlorophenyl)-N-(2-oxo-1,3-dihydroindol-5-yl)methanesulfonamide
• InChI: InChI=1S/C15H13ClN2O3S/c16-12-3-1-2-10(6-12)9-22(20,21)18-13-4-5-14-11(7-13)8-15(19)17-14/h1-7,18H,8-9H2,(H,17,19)
• InChI Key: ABHCOSMMSHFEHF-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)NS(=O)(=O)CC3=CC(=CC=C3)Cl)NC1=O
• Molecular Formula: C15H13ClN2O3S
• Molecular Weight: 336.8 g/mol

Description

1-(3-chlorophenyl)-N-(2-oxoindolin-5-yl)methanesulfonamide, also known as L-161,240, is a chemical compound that has been widely studied for its potential use in scientific research. This compound belongs to the class of sulfonamides and has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Chemical Structure and Properties

The chemical structure of 1-(3-chlorophenyl)-N-(2-oxoindolin-5-yl)methanesulfonamide is characterized by the presence of both chlorophenyl and oxoindolinyl groups attached to a methanesulfonamide moiety. This compound is part of a broader class of compounds known for their diverse chemical properties and potential biological activities. Studies on similar sulfonamide structures have explored their conformation, hydrogen bonding, and molecular interactions, which are crucial for understanding their potential applications in scientific research. For example, the structure of N-(2,3-Dichlorophenyl)methanesulfonamide, which shares a similar chlorophenyl group, has been examined for its conformation and hydrogen bonding patterns, shedding light on how such compounds might interact with biological receptors (Gowda, Foro, & Fuess, 2007).

Photo-induced Reactions and Synthesis Methods

The compound's indolinyl group is relevant to its potential applications in photo-induced reactions and synthetic chemistry. A study reported a photo-induced, catalyst-free reaction involving a similar compound, which highlights the potential of 1-(3-chlorophenyl)-N-(2-oxoindolin-5-yl)methanesulfonamide in synthetic applications where light-induced reactions are advantageous. The incorporation of a sulfonyl group through such reactions could be a key feature in designing novel compounds with specific properties (Zhou, Xia, & Wu, 2016).

Potential Biological Applications

While specific studies on the biological applications of 1-(3-chlorophenyl)-N-(2-oxoindolin-5-yl)methanesulfonamide are not available, research on related sulfonamide compounds provides insights into their potential uses. Sulfonamides are known for their diverse biological activities, including enzyme inhibition. For instance, quinolinyl sulfonamides have been identified as potent inhibitors of methionine aminopeptidase, an enzyme involved in protein synthesis and regulation. This suggests that compounds like 1-(3-chlorophenyl)-N-(2-oxoindolin-5-yl)methanesulfonamide could be explored for their inhibitory effects on similar biological targets (Huang et al., 2006).